Cas no 110127-09-8 (Benzonitrile, 6-amino-3-bromo-2-methyl-)

• Product Name: Benzonitrile, 6-amino-3-bromo-2-methyl-
• CAS No: 110127-09-8
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 1190446
• PubChem ID: 22465737
• Update Time: 2025-04-20

Benzonitrile, 6-amino-3-bromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 6-amino-3-bromo-2-methyl-
• 2-amino-5-bromo-6-methylbenzonitrile
• NFJSIWUQYGVKTE-UHFFFAOYSA-N
• 6-AMINO-3-BROMO-2-METHYLBENZONITRILE
• 110127-09-8
• SCHEMBL6379593
• AN-584/43522533

• Inchi： 1S/C8H7BrN2/c1-5-6(4-10)8(11)3-2-7(5)9/h2-3H,11H2,1H3
• InChI Key： NFJSIWUQYGVKTE-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1C)N

Computed Properties

• Exact Mass: 209.97931
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81